Cas no 53584-57-9 (4,7-Methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydromethyl-, (3aR,4R,7S,7aS)-rel-)

• Product Name: 4,7-Methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydromethyl-, (3aR,4R,7S,7aS)-rel-
• CAS No: 53584-57-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 379519
• PubChem ID: 6452856
• Update Time: 2025-04-19

4,7-Methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydromethyl-, (3aR,4R,7S,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydromethyl-, (3aR,4R,7S,7aS)-rel-
• (1alpha,2alpha,3beta,6beta)-1,2,3,6-tetrahydromethyl-3,6-methanophthalic anhydride
• 1,2,3,6-Tetrahydromethyl-3,6-methanophthalic anhydride
• EINECS 258-647-1
• NS00123308
• 53584-57-9
• Methy nadic Anhydride(MNA)
• (1R,2R,6S,7S)-2-METHYL-4-OXATRICYCLO[5.2.1.0(2),?]DEC-8-ENE-3,5-DIONE

• MDL： MFCD00213543
• Inchi： 1S/C10H10O3/c1-10-6-3-2-5(4-6)7(10)8(11)13-9(10)12/h2-3,5-7H,4H2,1H3/t5-,6+,7-,10-/m1/s1
• InChI Key： LTVUCOSIZFEASK-JTGULSINSA-N
• SMILES： O1C([C@H]2[C@@H]3C=C[C@@H](C3)[C@]2(C1=O)C)=O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1

Experimental Properties

• Density: 1.354
• Boiling Point: 315.3°C at 760 mmHg
• Flash Point: 150.1°C
• Refractive Index: 1.578
• PSA: 43.37000
• LogP: 0.89820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones